Cas no 1214914-56-3 (4'-Hydroxy-3'-(trifluoromethyl)propiophenone)

• Product Name: 4'-Hydroxy-3'-(trifluoromethyl)propiophenone
• CAS No: 1214914-56-3
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4984587
• Update Time: 2025-07-22

4'-Hydroxy-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-3'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H9F3O2/c1-2-8(14)6-3-4-9(15)7(5-6)10(11,12)13/h3-5,15H,2H2,1H3
• InChI Key： JFURPILOQSAQDC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(C(CC)=O)=C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 4'-Hydroxy-3'-(trifluoromethyl)propiophenone

Recent Advances in the Study of 4'-Hydroxy-3'-(trifluoromethyl)propiophenone (CAS: 1214914-56-3)

4'-Hydroxy-3'-(trifluoromethyl)propiophenone (CAS: 1214914-56-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4'-Hydroxy-3'-(trifluoromethyl)propiophenone, emphasizing its role as a precursor in the development of novel anti-inflammatory agents. The researchers utilized a multi-step synthesis approach, starting from commercially available trifluoromethyl-substituted phenols, to achieve high yields and purity. The compound's structural features, including the hydroxyl and trifluoromethyl groups, were found to be critical for its bioactivity, particularly in modulating key inflammatory pathways such as NF-κB and COX-2.

In another study, the compound's potential as a modulator of metabolic enzymes was investigated. Researchers demonstrated that 4'-Hydroxy-3'-(trifluoromethyl)propiophenone exhibits inhibitory effects on certain cytochrome P450 enzymes, which are involved in drug metabolism. This finding suggests its potential utility in drug-drug interaction studies and the development of combination therapies. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

Further research has explored the compound's applications in the design of kinase inhibitors. A team of scientists reported the synthesis of a series of derivatives based on 4'-Hydroxy-3'-(trifluoromethyl)propiophenone, which showed selective inhibition of specific kinases involved in cancer progression. These derivatives demonstrated potent anti-proliferative activity against various cancer cell lines, with minimal toxicity to normal cells. The findings underscore the versatility of this compound as a scaffold for the development of targeted therapies.

In addition to its therapeutic potential, recent advancements in analytical methods have enabled more precise characterization of 4'-Hydroxy-3'-(trifluoromethyl)propiophenone. High-performance liquid chromatography (HPLC) and mass spectrometry techniques have been employed to ensure the compound's purity and stability, which are critical for its use in pharmaceutical formulations. These analytical developments have also facilitated the identification of potential impurities and degradation products, ensuring compliance with regulatory standards.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4'-Hydroxy-3'-(trifluoromethyl)propiophenone to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. The compound's unique chemical properties and demonstrated bioactivity make it a valuable asset in the quest for novel drug candidates.

In conclusion, 4'-Hydroxy-3'-(trifluoromethyl)propiophenone (CAS: 1214914-56-3) continues to attract significant attention in the field of medicinal chemistry. Its role as a versatile intermediate and its promising biological activities highlight its potential for diverse therapeutic applications. Future research will likely uncover additional uses for this compound, further solidifying its importance in drug discovery and development.